![molecular formula C19H22N4O B2918593 N-cyclopropyl-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide CAS No. 1105231-09-1](/img/structure/B2918593.png)
N-cyclopropyl-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-cyclopropyl-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide” is a chemical compound with the molecular formula C19H22N4O and a molecular weight of 322.412. It contains a total of 52 bonds, including 28 non-H bonds, 13 multiple bonds, 5 rotatable bonds, 1 double bond, 12 aromatic bonds, 1 three-membered ring, 3 six-membered rings, 1 secondary amide (aliphatic), 1 tertiary amine (aromatic), and 1 Pyridazine .
Molecular Structure Analysis
The molecular structure of “N-cyclopropyl-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide” includes a three-membered cyclopropyl ring, a six-membered piperidine ring, and a six-membered pyridazine ring . It also contains a secondary amide and a tertiary amine .Scientific Research Applications
Pharmaceutical Compound Development
The research on related compounds, such as CGRP receptor inhibitors and various carboxamide derivatives, highlights the importance of chemical synthesis in developing pharmaceuticals. For instance, a study on the selection of an enantioselective process for the preparation of a CGRP receptor inhibitor emphasizes the role of chemical synthesis in pharmaceutical development. This process involved a convergent, stereoselective, and economical synthesis demonstrating the synthesis on a multikilogram scale, which is crucial for drug development and production (Cann et al., 2012).
Exploration of New Drug Candidates
Research on various carboxamide derivatives, including those with antimicrobial properties and potential as antipsychotic agents, indicates a broad interest in this class of compounds for therapeutic purposes. For example, the synthesis and biological screening of N-(4-(6-Amino-5-cyano-4-aryl-pyridin-2yl)phenyl)cyclopropane carboxamide revealed good biological and therapeutic activities, suggesting wide-ranging applications in pharmaceuticals and agriculture (Akbari, 2018).
Understanding Molecular Interactions
The study of heterocyclic carboxamides as potential antipsychotic agents, where the binding to dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptors was evaluated, illustrates the importance of understanding molecular interactions in drug discovery. This research provides insights into the structural requirements for the appearance of potent positive inotropic activity in certain compounds (Norman et al., 1996).
Future Directions
properties
IUPAC Name |
N-cyclopropyl-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O/c24-19(20-16-8-9-16)15-7-4-12-23(13-15)18-11-10-17(21-22-18)14-5-2-1-3-6-14/h1-3,5-6,10-11,15-16H,4,7-9,12-13H2,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHSYSALQFVCCAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NN=C(C=C2)C3=CC=CC=C3)C(=O)NC4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-1-(6-phenylpyridazin-3-yl)piperidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.